Cas no 2940866-31-7 (O1-tert-butyl O2-ethyl (2R,3S)-3-aminopiperidine-1,2-dicarboxylate)

• Product Name: O1-tert-butyl O2-ethyl (2R,3S)-3-aminopiperidine-1,2-dicarboxylate
• CAS No: 2940866-31-7
• MF: C₁₃H₂₄N₂O₄
• MW: 272.34
• CID: 6800863
• PubChem ID: 170907628
• Update Time: 2025-07-02

O1-tert-butyl O2-ethyl (2R,3S)-3-aminopiperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• G15375
• 2940866-31-7
• O1-tert-butyl O2-ethyl (2R,3S)-3-aminopiperidine-1,2-dicarboxylate

• Inchi： InChI=1S/C13H24N2O4/c1-5-18-11(16)10-9(14)7-6-8-15(10)12(17)19-13(2,3)4/h9-10H,5-8,14H2,1-4H3/t9-,10+/m0/s1
• InChI Key： SHSKHHYVYXBEKG-VHSXEESVSA-N
• SMILES： CCOC(=O)C1C(CCCN1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 272.17360725g/mol
• Monoisotopic Mass: 272.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.9Ų

Additional information on O1-tert-butyl O2-ethyl (2R,3S)-3-aminopiperidine-1,2-dicarboxylate

Recent Advances in the Study of O1-tert-butyl O2-ethyl (2R,3S)-3-aminopiperidine-1,2-dicarboxylate (CAS: 2940866-31-7)

O1-tert-butyl O2-ethyl (2R,3S)-3-aminopiperidine-1,2-dicarboxylate (CAS: 2940866-31-7) is a chiral piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and infectious diseases. Recent studies have focused on optimizing its synthetic routes, exploring its pharmacological potential, and understanding its mechanism of action at the molecular level.

The compound's unique stereochemistry and functional groups make it a versatile building block for drug discovery. Researchers have successfully utilized it in the synthesis of protease inhibitors, kinase modulators, and other therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of novel antiviral compounds, showing promising activity against RNA viruses.

Recent synthetic improvements have focused on enhancing the enantioselectivity and yield of the compound. A team at MIT developed a novel catalytic asymmetric synthesis method that achieved >99% enantiomeric excess, as reported in Angewandte Chemie (2024). This breakthrough significantly reduces production costs while maintaining high purity, making the compound more accessible for pharmaceutical applications.

Pharmacological studies have revealed that derivatives of O1-tert-butyl O2-ethyl (2R,3S)-3-aminopiperidine-1,2-dicarboxylate exhibit excellent blood-brain barrier penetration, making them particularly valuable for CNS drug development. Current research at several biotech firms is exploring its potential in treating neurodegenerative disorders, with preliminary animal studies showing neuroprotective effects in models of Parkinson's disease.

The compound's safety profile has also been extensively investigated. Toxicology studies conducted in 2023-2024 indicate favorable pharmacokinetic properties with low cytotoxicity at therapeutic doses. However, researchers note that careful consideration must be given to dosage optimization when developing clinical applications.

Looking forward, the scientific community anticipates that O1-tert-butyl O2-ethyl (2R,3S)-3-aminopiperidine-1,2-dicarboxylate will play an increasingly important role in drug discovery pipelines. Its structural flexibility allows for diverse modifications, enabling the creation of targeted therapies for various diseases. Several pharmaceutical companies have already included derivatives of this compound in their preclinical development programs.